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Compound of Interest

Compound Name: Strobane

Cat. No. 8213053

Strobane: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Strobane, a complex
chlorinated insecticide. The information is curated for professionals in research, science, and
drug development, with a focus on its chemical identity, physical properties, and toxicological
profile.

Chemical Identification and Properties

Strobane is a chlorinated mixture of terpene hydrocarbons, primarily used as an insecticide.[1]
[2] Due to its nature as a complex mixture, its molecular formula can be represented in several
ways, reflecting the varying degrees of chlorination of the terpene skeletons.

Table 1: Chemical and Physical Properties of Strobane
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Value

Source

CAS Number

8001-50-1

[L1(3][41[5][€]

Molecular Formula

C10H10CI8 or C10H9CI7

[A105]61[71I8](9]

Approximately 377.35 to 413.8

Molecular Weight 516171
g/mol

Appearance Amber-colored viscous liquid [1112]

Density 1.627 g/cm3 at 25°C [1][2]
Insoluble in water; slightly

Solubility miscible in alcohol; soluble in [1112]
hydrocarbon solvents

Boiling Point 416°C at 760 mmHg [6]

Flash Point 202.2°C [6]

Toxicological Profile

Strobane is recognized for its toxicity and potential health hazards. It is classified as toxic if

swallowed and may be fatal in contact with the skin.[7] It can also cause skin and serious eye

irritation, as well as respiratory irritation.[7]

Table 2: Toxicological Data for Strobane
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Hazard Classification and Details Source

Toxic if swallowed. LD50 (rat):

Acute Toxicity (Oral) 200 mg/kg; LD50 (dog): 200 [21[7]
mg/kg.
Acute Toxicity (Dermal) Fatal in contact with skin. [7]

IARC Group 3: Not classifiable

as to its carcinogenicity to
Carcinogenicity humans. However, animal [7]

experiments indicate sufficient

evidence of carcinogenicity.

- Emits toxic fumes of CI- when
Hazards upon Decomposition - [1][2]
heated to decomposition.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or specific biological assays of Strobane are
not readily available in the public domain. General laboratory safety precautions for handling
chlorinated hydrocarbons should be strictly followed.

Information regarding specific signaling pathways modulated by Strobane is also limited. As a
broad-spectrum insecticide, its mechanism of action is likely to involve multiple targets within
the nervous system of insects, but detailed molecular interactions and signaling cascades in
mammalian systems are not well-elucidated in the provided search results.

Logical Relationship of Strobane's Properties

The following diagram illustrates the relationship between the chemical nature of Strobane and
its resulting properties and hazards.

Strobane's core properties and implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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